1,2,3,4-tetrafluoro-8,9,10,11-tetrahydrocyclohepta[4,5]imidazo[1,2-b][1,2]benzoxazin-13(7H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves reactions that generate complex heterocycles, providing insights into the methodology that could be applied to our compound of interest. For instance, derivatives of 2-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dihydro-2H-1,4-benzoxazine, including tricyclic analogues with additional rings, have been prepared and evaluated for their cardiovascular effects, showcasing a methodology for generating imidazoline rings through reactions with corresponding ethyl esters and ethylenediamine (Touzeau et al., 2003). Such synthetic routes can inform the synthesis of 1,2,3,4-tetrafluoro-8,9,10,11-tetrahydrocyclohepta[4,5]imidazo[1,2-b][1,2]benzoxazin-13(7H)-one by highlighting key reactions and conditions necessary for constructing similar complex structures.
Molecular Structure Analysis
The molecular structure of compounds closely related to our compound of interest has been established through various analytical techniques, including X-ray diffraction analysis. This is exemplified in the synthesis of annelated derivatives of tetrafluoro-10H-imidazo[1,2-b][1,2]benzooxazin-10-one, where the structures were confirmed by X-ray diffraction, indicating the importance of this technique in elucidating the molecular structure of complex organic compounds (Amitina et al., 2004).
Chemical Reactions and Properties
Understanding the chemical reactions and properties of related compounds provides insights into the reactivity and potential applications of this compound. For example, the synthesis and evaluation of novel heterocyclic compounds, such as benzoxazoles and imidazoles, for their cytotoxicity against human cancer cell lines reveal the potential biological activity and chemical reactivity of these heterocycles (Arulmurugan & Kavitha, 2013).
properties
IUPAC Name |
13,14,15,16-tetrafluoro-18-oxa-1,9-diazatetracyclo[8.8.0.02,8.012,17]octadeca-2(8),9,12(17),13,15-pentaen-11-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F4N2O2/c16-9-8-13(22)15-20-6-4-2-1-3-5-7(6)21(15)23-14(8)12(19)11(18)10(9)17/h1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVDATPMSTIWLMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)N3C(=N2)C(=O)C4=C(O3)C(=C(C(=C4F)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F4N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.